Cas no 1421923-86-5 ((E)-3-(3-(3,5-Bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-N'-(pyrazin-2-yl)acrylohydrazide)

• Product Name: (E)-3-(3-(3,5-Bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-N'-(pyrazin-2-yl)acrylohydrazide
• CAS No: 1421923-86-5
• MF: C₁₇H₁₁F₆N₇O
• MW: 443.30596280098
• MDL: MFCD28559396
• CID: 2091950
• PubChem ID: 71493320
• Update Time: 2025-05-21

(E)-3-(3-(3,5-Bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-N'-(pyrazin-2-yl)acrylohydrazide Chemical and Physical Properties

Names and Identifiers

• (E)-3-[3-[3,5-bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-N'-pyrazin-2-ylprop-2-enehydrazide
• KPT-330, (E)-RN
• E-RN
• KPT-330
• KPT330Selinexor
• (E)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-N'-(pyrazin-2-yl)acrylohydrazide
• MVY2AE6R24
• KPT330
• (Z)-3-[3-[3,5-bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-N'-pyrazin-2-ylprop-2-enehydrazide
• AOB87790
• (2E)-3-{3-[3,5-bis(trifluoromethyl)phenyl]-1H-1,2,4-triazol-1-yl}-N'-(pyrazin-2-yl)prop-2-enehydrazide
• (E)-Selinexor
• SCHEMBL14678127
• (E)-3-(3-(3,5-bis(trifluoromethyl) phenyl)-1H-1,2,4-triazol-1-yl)-N'-(pyrazin-2-yl)acrylohydrazide
• UNII-MVY2AE6R24
• (E)-KPT330
• Selinexor trans-isomer
• O=C(NNC1=NC=CN=C1)/C=C/N2N=C(C3=CC(C(F)(F)F)=CC(C(F)(F)F)=C3)N=C2
• NCGC00480894-01
• CHEMBL4556256
• 2-Propenoic acid, 3-[3-[3,5-bis(trifluoromethyl)phenyl]-1H-1,2,4-triazol-1-yl]-, 2-(2-pyrazinyl)hydrazide, (2E)-
• AKOS027251950
• SELINEXOR, TRANS
• SCHEMBL14678131
• 1421923-86-5
• WGC92386
• DS-10232
• (E)-kpt-330
• 2-Propenoic acid, 3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-, 2-(2-pyrazinyl)hydrazide, (2E)-
• TRANS-SELINEXOR
• GLXC-90087
• AC-35216
• N11424
• KPT330,(E)-
• KPT-330, (E)-
• 1421923-86-5 (E-isomer)
• (E)-RN
• KPT-330 (E)
• Q27284261
• C17H11F6N7O
• (E)-3-(3-(3,5-Bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-N'-(pyrazin-2-yl)acrylohydrazide

• MDL： MFCD28559396
• Inchi： 1S/C17H11F6N7O/c18-16(19,20)11-5-10(6-12(7-11)17(21,22)23)15-26-9-30(29-15)4-1-14(31)28-27-13-8-24-2-3-25-13/h1-9H,(H,25,27)(H,28,31)/b4-1+
• InChI Key： DEVSOMFAQLZNKR-DAFODLJHSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C2N=CN(/C=C/C(NNC3C=NC=CN=3)=O)N=2)C=1)(F)F

Computed Properties

• Exact Mass: 443.09292697g/mol
• Monoisotopic Mass: 443.09292697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6
• XLogP3: 3

(E)-3-(3-(3,5-Bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-N'-(pyrazin-2-yl)acrylohydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on (E)-3-(3-(3,5-Bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-N'-(pyrazin-2-yl)acrylohydrazide

Research Brief on (E)-3-(3-(3,5-Bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-N'-(pyrazin-2-yl)acrylohydrazide (CAS: 1421923-86-5)

The compound (E)-3-(3-(3,5-Bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-N'-(pyrazin-2-yl)acrylohydrazide (CAS: 1421923-86-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific protein-protein interactions (PPIs) involved in inflammatory and oncogenic pathways. The presence of the trifluoromethyl groups and the triazole ring in its structure enhances its binding affinity and metabolic stability, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding mode with target proteins, providing insights for further optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as NF-κB and STAT3, which are critical in cancer and autoimmune diseases. Notably, its hydrazide moiety has been shown to interact with specific amino acid residues in the target proteins, leading to potent inhibition. These findings are supported by recent publications in high-impact journals, including the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

Ongoing research is exploring the compound's potential in combination therapies, particularly with existing chemotherapeutic agents, to enhance efficacy and reduce resistance. Preliminary data suggest synergistic effects when used alongside checkpoint inhibitors, opening new avenues for immunotherapy applications. However, challenges such as bioavailability and toxicity profiles remain to be addressed in preclinical studies.

In conclusion, (E)-3-(3-(3,5-Bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-N'-(pyrazin-2-yl)acrylohydrazide represents a promising scaffold for the development of novel therapeutics. Its unique chemical properties and biological activity warrant further investigation, particularly in the context of personalized medicine and targeted therapy. Future studies should focus on optimizing its pharmacokinetic properties and validating its safety in clinical trials.